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Compound of Interest
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CAS No.: 314263-42-8

Cat. No.: B606991

Get Quote

This technical guide provides an in-depth overview of the use of the fluorescently-labeled

activity-based probe (ABP), DCG04, for the in vivo imaging of cysteine cathepsin activity. It is

intended for researchers, scientists, and drug development professionals engaged in preclinical

research involving proteases in disease models. This document covers the probe's mechanism

of action, quantitative data, and detailed experimental protocols.

Introduction to DCG04
DCG04 is a potent, broad-spectrum activity-based probe designed to target the papain family

of cysteine cathepsins.[1] It features an epoxide warhead that forms an irreversible, covalent

bond with the active site cysteine residue of these proteases.[1][2] This activity-dependent

labeling mechanism ensures that the probe only targets and reports on functionally active

enzymes, providing a more accurate measure of protease activity than methods based on

protein abundance alone.[2]

Originally developed with a biotin tag for affinity purification, the DCG04 peptide backbone can

be readily conjugated to a fluorophore, such as Cy5 (yielding Cy5-DCG04), to enable

fluorescent detection.[1] Its broad-spectrum reactivity includes numerous cysteine cathepsins,
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such as B, C, H, J, K, L, S, V, and X, making it a valuable tool for assessing overall cysteine

cathepsin activity in various pathological contexts, including cancer and inflammation.[1][3]

Mechanism of Action
The utility of DCG04 as an imaging agent stems from its mechanism as an activity-based

probe. The probe's epoxide electrophile is specifically designed to be attacked by the

nucleophilic thiol group of the active site cysteine in a target cathepsin. This results in the

formation of a stable, covalent thioether bond, effectively and irreversibly labeling the active

enzyme. When conjugated to a near-infrared (NIR) fluorophore like Cy5, this covalent labeling

allows for the visualization and quantification of cathepsin activity in complex biological

systems, including living organisms.[1][2]
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Caption: Covalent labeling of active cathepsins by fluorescent DCG04.

Data Presentation: Quantitative Parameters
The following tables summarize key quantitative data for the use of fluorescently labeled

DCG04 and similar cathepsin-targeted probes in preclinical in vivo imaging studies.

Table 1: Probe Specifications and Target Profile

Parameter Description Reference

Probe Name

DCG04 (fluorescently
conjugated, e.g., Cy5-
DCG04)

[1]

Warhead Type Epoxysuccinate [2]

Mechanism

Irreversible covalent

modification of the active site

cysteine

[1][2]

Target Enzymes
Cathepsin B, C, H, J, K, L, S,

V, X
[1]

| Common Fluorophore | Cy5 (Cyanine 5) |[1] |

Table 2: In Vivo Experimental Parameters
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Parameter Value / Range Animal Model Reference

Probe Dose 25 nmol
Male Balb/c nude
mice

[1]

2 mg/kg (for similar

qABP VGT-309)

KB flank xenograft

mice
[4]

Administration Route
Intravenous (i.v.) tail

vein injection
Mouse models [1][5]

Vehicle
10% DMSO in sterile

PBS
Mouse models [1]

Circulation Time 2 hours
Male Balb/c nude

mice
[1]

| Imaging Time Points | 1, 4, 12, and 24 hours post-injection | Mouse models |[4][5] |

Experimental Protocols
This section provides detailed methodologies for in vivo imaging and subsequent ex vivo

analysis using fluorescent DCG04.

Probe Preparation and Administration
Reconstitution: Prepare the fluorescent DCG04 probe stock solution by dissolving it in

dimethyl sulfoxide (DMSO).

Dosing Solution: For injection, dilute the stock solution to the final desired concentration

(e.g., 25 nmol) in a vehicle of sterile phosphate-buffered saline (PBS) containing 10%

DMSO.[1] The final injection volume should be between 100-200 µL for a mouse.[5]

Animal Preparation: Anesthetize the tumor-bearing or disease-model mouse using a suitable

anesthetic (e.g., isoflurane).[5]

Administration: Inject the prepared probe solution intravenously via the tail vein.[1]

In Vivo Fluorescence Imaging
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Imaging System: Use a non-invasive in vivo fluorescence imaging system equipped with

appropriate excitation and emission filters for the chosen fluorophore (e.g., Cy5).

Time Course: Place the anesthetized mouse in the imaging chamber at desired time points

after probe injection (e.g., 1, 4, 12, 24 hours).[4] A 2-hour circulation time has been

specifically reported for DCG04 before analysis.[1]

Image Acquisition: Acquire fluorescence images. Longer exposure times may be necessary

compared to standard fluorescence imaging.[6] Ensure the stage is heated to 37°C to

maintain the animal's body temperature.[7]

Control Group: For specificity control, a cohort of animals can be pre-treated with a broad-

spectrum cathepsin inhibitor (e.g., JPM-OEt) approximately 30 minutes before administering

the fluorescent DCG04 probe.[4] A significant reduction in fluorescence signal in the inhibited

group confirms that the signal is dependent on cathepsin activity.

Ex Vivo Biodistribution and Analysis
Euthanasia and Dissection: Immediately following the final in vivo imaging session,

euthanize the mouse according to approved institutional protocols.[5]

Organ Harvest: Surgically remove the tumor and major organs (liver, kidneys, spleen,

pancreas, heart, lungs) for ex vivo analysis.[1][5]

Ex Vivo Imaging: Image the excised organs and tumor using the in vivo fluorescence

imaging system to confirm probe distribution and accumulation.[8]

Tissue Lysis: Flash-freeze the harvested tissues in liquid nitrogen.[1] Homogenize the frozen

tissues in a suitable lysis buffer (e.g., PBS with 1% Triton X-100 and 0.1% SDS).[1]

Protein Analysis:

Determine the protein concentration of the tissue lysates.

Separate equal amounts of protein from each lysate by SDS-PAGE.

Scan the gel for fluorescence using a flatbed laser scanner to visualize and quantify the

labeled cathepsins.[1]
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Quantification of fluorescence intensities can be performed using software such as

ImageJ.[1]

Visualized Workflows and Pathways
General Experimental Workflow
The following diagram outlines the complete experimental workflow for in vivo cathepsin activity

imaging with fluorescent DCG04.
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Caption: Step-by-step workflow for in vivo imaging using DCG04.

Cathepsins in Cellular Trafficking and Signaling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3117957/
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#in-vivo-imaging-of-cathepsin-activity-using-fluorescent-dcg04-a-technical-guide
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body-img#in-vivo-imaging-of-cathepsin-activity-using-fluorescent-dcg04-a-technical-guide
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#in-vivo-imaging-of-cathepsin-activity-using-fluorescent-dcg04-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cathepsins are primarily known as lysosomal proteases, but their activity is not confined to this

organelle. Understanding their trafficking and sites of action is key to interpreting imaging data.

Procathepsins are synthesized in the ER, trafficked through the Golgi, and sorted to

lysosomes, where they mature into active enzymes.[9] In pathological states, active cathepsins

can be secreted into the extracellular space, where they contribute to processes like tumor

invasion and inflammation.[9] DCG04 can label active cathepsins in these various locations.
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Caption: Cellular pathways involving cathepsin synthesis and activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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